Cas no 438219-92-2 (4-Propoxypyrimidine-2-thiol)

• Product Name: 4-Propoxypyrimidine-2-thiol
• CAS No: 438219-92-2
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• MDL: MFCD00071712
• CID: 324575
• PubChem ID: 4119038
• Update Time: 2025-04-19

4-Propoxypyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinethione, 4-propoxy-
• 4-Propoxypyrimidine-2-thiol
• 6-propoxy-1H-pyrimidine-2-thione
• 4-Propoxy-pyrimidine-2-thiol
• AKOS030240629
• CS-0298045
• DTXSID80399525
• LS-04601
• EN300-229489
• AKOS000309896
• 438219-92-2
• 2(1H)-Pyrimidinethione,4-propoxy-
• FT-0692581
• 4-PROPOXY-2-PYRIMIDINETHIOL

• MDL： MFCD00071712
• Inchi： 1S/C7H10N2OS/c1-2-5-10-6-3-4-8-7(11)9-6/h3-4H,2,5H2,1H3,(H,8,9,11)
• InChI Key： IIGQWYZJALFTJX-UHFFFAOYSA-N
• SMILES： S=C1N=CC=C(N1)OCCC

Computed Properties

• Exact Mass: 170.05100
• Monoisotopic Mass: 170.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.7Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 272.2±50.0 ºC (760 Torr),
• Flash Point: 118.4±30.1 ºC,
• Solubility: Slightly soluble (7.3 g/l) (25 º C),
• PSA: 73.81000
• LogP: 1.55410

4-Propoxypyrimidine-2-thiol Security Information

• HazardClass：IRRITANT